![molecular formula C19H26ClFN4O B2790746 1-[4-[1-(5-Chloro-3-fluoropyridin-2-yl)piperidin-4-yl]oxybut-2-ynyl]-4-methylpiperazine CAS No. 2415540-23-5](/img/structure/B2790746.png)
1-[4-[1-(5-Chloro-3-fluoropyridin-2-yl)piperidin-4-yl]oxybut-2-ynyl]-4-methylpiperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
This compound, also known by its IUPAC name 1-(5-chloro-3-fluoro-2-pyridinyl)ethylamine , is a synthetic organic molecule. Its molecular formula is C7H8ClFN2 , and it has a molecular weight of 174.61 g/mol . The compound appears as a yellow to brown liquid and is typically stored at temperatures between 2°C and 8°C .
Synthesis Analysis
Several synthetic routes exist for the preparation of this compound. One approach involves the reaction of 5-chloro-3-fluoropyridine with piperidine to form an intermediate. Subsequent coupling with but-2-ynyl chloride yields the desired product. Detailed synthetic procedures and optimization studies are documented in relevant literature .
Molecular Structure Analysis
The molecular structure of 1-[4-[1-(5-Chloro-3-fluoropyridin-2-yl)piperidin-4-yl]oxybut-2-ynyl]-4-methylpiperazine consists of a central piperazine ring , with a 5-chloro-3-fluoropyridin-2-yl group attached via an ether linkage. The presence of the but-2-ynyl moiety further enhances its structural complexity. Researchers have elucidated this structure using techniques such as NMR spectroscopy , X-ray crystallography , and mass spectrometry .
Chemical Reactions Analysis
The compound’s reactivity profile includes potential nucleophilic substitution reactions at the chloro and fluoro positions. Additionally, the alkyne functionality may participate in alkylation or coupling reactions . Researchers have explored its behavior under various conditions, providing insights into its chemical behavior .
Physical And Chemical Properties Analysis
- Toxicity : Hazard statements include H302 (harmful if swallowed) and H318 (causes serious eye damage) .
Mechanism of Action
The specific biological target or mechanism of action for this compound is not explicitly mentioned in the available literature. Further studies are needed to understand its interactions with cellular components, receptors, or enzymes. Researchers may explore its potential as a drug candidate or probe for specific pathways .
Safety and Hazards
properties
IUPAC Name |
1-[4-[1-(5-chloro-3-fluoropyridin-2-yl)piperidin-4-yl]oxybut-2-ynyl]-4-methylpiperazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H26ClFN4O/c1-23-9-11-24(12-10-23)6-2-3-13-26-17-4-7-25(8-5-17)19-18(21)14-16(20)15-22-19/h14-15,17H,4-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYTMJSXZQMDWSG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)CC#CCOC2CCN(CC2)C3=C(C=C(C=N3)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H26ClFN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.